Baicalin
Description
Baicalin is a flavone glycoside, a type of flavonoid, found in several species in the genus Scutellaria, including Scutellaria baicalensis . It is the glucuronide of baicalein . Baicalin is one of the chemical ingredients of at least two herbal supplements: Shuanghuanglian and Sho-Saiko-To . It has various pharmacological activities, including antitumor, antimicrobial, and antioxidant .
Synthesis Analysis
Baicalin is a natural compound and is mainly extracted from the roots of Scutellaria baicalensis Georgi . The synthesis of baicalin derivatives has been studied, with structure-activity relationships of baicalin derivatives being explored .Molecular Structure Analysis
Baicalin’s IUPAC name is 5,6-Dihydroxy-4-oxoflav-2-en-7-yl β-D-glucopyranosiduronic acid . Its molecular formula is C21H18O11 and its molar mass is 446.364 g·mol−1 . The structure of baicalin involves gastrointestinal hydrolysis, enterohepatic recycling, carrier-mediated transport, and multiple metabolism pathways .Chemical Reactions Analysis
Baicalin displays a distinct pharmacokinetic profile including gastrointestinal hydrolysis, enterohepatic recycling, carrier-mediated transport, and complicated metabolism . The in vivo disposition of baicalin is affected by combinations of other herbs and baicalin can interact with other co-administered drugs due to competition between metabolic enzymes and protein binding .Physical And Chemical Properties Analysis
Baicalin’s melting point is between 202 to 205 °C (396 to 401 °F; 475 to 478 K) . Its chemical formula is C21H18O11 . Baicalin’s bioavailability is low, and its physicochemical properties are influenced by bioavailability, drug interaction, and inflammatory conditions .Mechanism of Action
Baicalin, along with its aglycone baicalein, is a positive allosteric modulator of the benzodiazepine site and/or a non-benzodiazepine site of the GABA A receptor . In mice, baicalin produces anxiolytic effects without sedative or myorelaxant effects . It also enhances lipid metabolism and represses hepatic de novo lipogenesis through the inhibition of the Ca2+/CaM-dependent protein kinase β/AMP-activated protein kinase/acetyl-CoA carboxylase (CaMKKβ/AMPK/ACC) pathway .
Safety and Hazards
properties
CAS RN |
100647-26-5 |
|---|---|
Product Name |
Baicalin |
Molecular Formula |
C21H18O11 |
Molecular Weight |
0 |
Origin of Product |
United States |
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